Cas no 1156726-64-5 ((2,2,2-Trifluoroethyl)carbamoylformic Acid)

(2,2,2-Trifluoroethyl)carbamoylformic acid is a fluorinated organic compound with potential applications in pharmaceutical and agrochemical synthesis. Its trifluoroethyl group enhances metabolic stability and lipophilicity, making it valuable for designing bioactive molecules. The carbamoylformic acid moiety provides a reactive handle for further functionalization, enabling its use as a versatile intermediate. This compound is particularly useful in medicinal chemistry for modifying pharmacokinetic properties of lead compounds. Its high purity and well-defined structure ensure reproducibility in research and industrial applications. The presence of fluorine atoms may also contribute to improved binding affinity in target interactions. Proper handling is recommended due to potential reactivity of the carboxylic acid group.
(2,2,2-Trifluoroethyl)carbamoylformic Acid structure
1156726-64-5 structure
Product Name:(2,2,2-Trifluoroethyl)carbamoylformic Acid
CAS No:1156726-64-5
MF:C4H4F3NO3
MW:171.0746717453
CID:4573732
PubChem ID:43444971
Update Time:2025-06-09

(2,2,2-Trifluoroethyl)carbamoylformic Acid Chemical and Physical Properties

Names and Identifiers

    • [(2,2,2-Trifluoroethyl)carbamoyl]formic Acid
    • Acetic acid, 2-oxo-2-[(2,2,2-trifluoroethyl)amino]-
    • (2,2,2-Trifluoroethyl)carbamoylformic Acid
    • Inchi: 1S/C4H4F3NO3/c5-4(6,7)1-8-2(9)3(10)11/h1H2,(H,8,9)(H,10,11)
    • InChI Key: XOLOJRHEZRSINZ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(=O)NCC(F)(F)F

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

(2,2,2-Trifluoroethyl)carbamoylformic Acid Pricemore >>

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(2,2,2-Trifluoroethyl)carbamoylformic Acid Related Literature

Additional information on (2,2,2-Trifluoroethyl)carbamoylformic Acid

Recent Advances in the Study of (2,2,2-Trifluoroethyl)carbamoylformic Acid (CAS: 1156726-64-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (2,2,2-Trifluoroethyl)carbamoylformic Acid (CAS: 1156726-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a key intermediate in drug development.

Recent studies have highlighted the role of (2,2,2-Trifluoroethyl)carbamoylformic Acid as a versatile building block in medicinal chemistry. Its trifluoroethyl group imparts enhanced metabolic stability and bioavailability, making it an attractive candidate for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of protease inhibitors and other enzyme-targeting drugs, demonstrating its broad applicability in drug design.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's mechanism of action in inhibiting specific enzymatic pathways associated with inflammatory diseases. The research team employed advanced computational modeling techniques to elucidate the molecular interactions between (2,2,2-Trifluoroethyl)carbamoylformic Acid and its target proteins, providing valuable insights for future drug optimization.

Another significant development involves the use of this compound in the synthesis of fluorinated analogs of biologically active molecules. The incorporation of fluorine atoms has been shown to dramatically alter the pharmacokinetic properties of drug candidates, and (2,2,2-Trifluoroethyl)carbamoylformic Acid serves as an excellent precursor for such modifications. Recent patent filings indicate growing commercial interest in this application.

From a synthetic chemistry perspective, researchers have made notable progress in developing more efficient routes to produce (2,2,2-Trifluoroethyl)carbamoylformic Acid. A recent publication in Organic Process Research & Development describes a scalable, cost-effective method for its synthesis, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical companies looking to incorporate the compound into their drug development pipelines.

Looking ahead, the potential applications of (2,2,2-Trifluoroethyl)carbamoylformic Acid appear promising. Current research directions include its investigation as a potential therapeutic agent for neurological disorders and its use in the development of novel PET imaging probes. The compound's unique properties continue to make it a valuable tool for researchers exploring new frontiers in medicinal chemistry and chemical biology.

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